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Compound of Interest

Compound Name: Lauryl alcohol diphosphonic acid

Cat. No.: B099338 Get Quote

Lauryl Alcohol Diphosphonic Acid: A Technical
Overview
For Immediate Release

This technical guide provides a summary of the available information on Lauryl Alcohol
Diphosphonic Acid, a compound of interest in various industrial applications. This document

is intended for researchers, scientists, and drug development professionals, and consolidates

key chemical data.

Core Chemical Identifiers
Lauryl Alcohol Diphosphonic Acid, also known by its IUPAC name 1-Hydroxydodecane-1,1-

diphosphonic acid, is a chemical compound with applications primarily in the cosmetics and

personal care industries.[1][2] Its fundamental chemical and physical properties are

summarized below.

Property Value Source

CAS Number 16610-63-2 [1][3][4][5][6]

Molecular Weight 346.29 g/mol [2][3][4][7]

Molecular Formula C₁₂H₂₈O₇P₂ [3][7]
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Physicochemical Properties and Applications
Lauryl Alcohol Diphosphonic Acid is primarily utilized as an emulsion stabilizer in cosmetic

formulations.[1] Its amphiphilic nature, stemming from the long alkyl chain of lauryl alcohol and

the hydrophilic diphosphonic acid head, allows it to situate at oil-water interfaces, thereby

preventing the coalescence of dispersed droplets and maintaining the stability of the emulsion.

At present, publicly available scientific literature and technical datasheets lack detailed

experimental protocols specifically for the research and drug development applications of

Lauryl Alcohol Diphosphonic Acid. Information regarding its involvement in biological

signaling pathways is also not documented in the reviewed sources. The primary focus of

existing literature is on its role in cosmetic science.

Synthesis and Manufacturing
While specific, detailed experimental protocols for the synthesis of Lauryl Alcohol
Diphosphonic Acid are not readily available in the public domain, the synthesis of structurally

related diphosphonic acids, such as 1-hydroxyethylidene-1,1-diphosphonic acid (HEDP),

typically involves the reaction of a carboxylic acid with a phosphorus-containing reagent like

phosphorus trichloride, followed by hydrolysis. For instance, HEDP can be synthesized from

glacial acetic acid and phosphorus trichloride. This general approach could theoretically be

adapted for the synthesis of Lauryl Alcohol Diphosphonic Acid using lauric acid as the

starting carboxylic acid.

Logical Relationship of Application
The primary function of Lauryl Alcohol Diphosphonic Acid as an emulsion stabilizer can be

visualized through a simple logical flow.
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Caption: Logical flow from molecular properties to application.

Disclaimer: This document is a summary of currently available information. The lack of detailed

experimental protocols and biological data highlights a potential area for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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